Cas no 675-10-5 (4-Hydroxy-6-methyl-2-pyrone)

4-Hydroxy-6-methyl-2-pyrone Properties

Names and Identifiers

• 4-Hydroxy-6-methyl-2-pyrone
• 3,5-Dihydroxysorbic acid delta-lactone
• 4-hydroxy-6-methyl-2H-pyran-2-one
• 4-Hydroxy-6-methyl-pyran-2-one
• 4-Hydroxy-6-methylpyran-2-one
• 6-methyl-4-hydroxy-2-pyrones
• 4-Hydroxy-6-methyl-2-oxo-2H-pyran
• 6-METHYL-4-HYDROXY-2-PYRANONE
• 6-METHYL-4-HYDROXY-2-PYRONE
• 6-methyl-4-hydroxypyran-2-one
• 6-methyl-4-hydroxypyron-(2)
• AURORA KA-5368
• Hydroxy-6-methyl-2-pyrone,4
• Triacetate lactone
• Triacetic acid lactone
• 3,5-Dihydroxysorbic Acid δ-Lactone
• F0001-1779
• SPBio_002135
• SCHEMBL320025
• 675-10-5
• SPECTRUM1600759
• 70254-61-4
• AMY23278
• EINECS 211-619-2
• A866649
• KBio2_005000
• KBio2_007568
• 2-Hydroxy-6-methyl-4H-pyran-4-one
• PD000450
• CHEBI:16458
• NSC34625
• 4H-Pyran-4-one, 2-hydroxy-6-methyl-
• SR-05000002374
• SY105730
• MFCD00006641
• SDCCGMLS-0066925.P001
• KBio2_002432
• NCGC00178130-01
• 4-hydroxy-6-methyl pyranone
• KBioSS_002438
• H0715
• KBioGR_002500
• Spectrum4_001907
• DTXSID1060974
• HY-Y1634
• Q7839869
• 4-hydroxy-6-methyl-pyrone
• C02752
• CHEMBL54907
• BSPBio_003340
• Spectrum3_001720
• 4- hydoxy-6-methyl-2-pyrone
• OOKCZXGEYPSNIM-UHFFFAOYSA-N
• O10801
• SORBIC ACID, 3,5-DIHYDROXY-, .DELTA.-LACTONE
• CS-W020045
• UNII-S1S883S4EE
• BRN 0113815
• FT-0715301
• NS00015328
• Spectrum2_001978
• KBio1_001856
• BRD-K77202630-001-02-9
• MFCD18820248
• 4-hydroxy-6-methylpyranone
• S1S883S4EE
• Spectrum_001904
• CS-0061284
• DivK1c_006912
• FT-0618665
• AKOS016007260
• 4-hydroxy-6 -methyl-2-pyrone
• SpecPlus_000816
• 6-methyl-4-hydroxy pyran-2-one
• InChI=1/C6H6O3/c1-4-2-5(7)3-6(8)9-4/h2-3,7H,1H
• 4-Hydroxy-6-methylpyran-4-one
• W-104713
• CCRIS 3600
• 4-hydroxy-6-methyl pyr-2-one
• AC-27196
• 6-methyl-4-oxidanyl-pyran-2-one
• 4-Hydroxy-6-methyl-2-pyrone, 98%
• Z104477314
• Spectrum5_000594
• BRD-K77202630-001-03-7
• BDBM50405204
• SR-05000002374-1
• NCGC00095976-01
• CCG-39516
• 3,5-Dihydroxysorbic acid d-lactone
• KBio3_002560
• 7H-939
• 4-HYDROXY-6-METHYL-.ALPHA.-PYRONE
• 4-hydoxy-6-methyl-2-pyrone
• 2H-PYRAN-2-ONE, 4-HYDROXY-6-METHYL-
• 4-hydroxy- 6-methyl-2-pyrone
• 6-methyl-4-hydroxypyrone
• 4-hydroxy-6-methylpyrone
• NCGC00095976-02
• F14831
• NSC 34625
• NSC-34625
• AKOS000119605
• EN300-20217
• SCHEMBL918518
• SY001948
• KJ6
• DB-055039
• DA-17115
• 3,5-Dihydroxysorbic acid #-lactone
• ALBB-021321
• STK772128
• BBL008420
• +Expand

• MDL： MFCD00006641
• InChIKey： NSYSSMYQPLSPOD-UHFFFAOYSA-N
• Inchi： 1S/C6H6O3/c1-4-2-5(7)3-6(8)9-4/h2-3,7H,1H3
• SMILES： O=C1C=C(O)C=C(C)O1
• BRN： 113815

Computed Properties

• Exact Mass: 126.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 126.032
• Heavy Atom Count: 9
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 0.65380
• PSA: 50.44000
• Refractive Index: 1.4189 (estimate)
• Water Partition Coefficient: 8.60 g/L (20 ºC)
• Boiling Point: 239°C at 760 mmHg
• Melting Point: 188-190 °C (dec.) (lit.)
• Flash Point: 127.9℃
• Solubility: 8.6g/l
• Color/Form: White only light brown powder.
• Solubility: Soluble in water.
• Density: 1.2048 (rough estimate)

4-Hydroxy-6-methyl-2-pyrone Security Information

• Symbol: GHS07
• RTECS：UQ1000000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Hydroxy-6-methyl-2-pyrone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%